BENZIMIDAZOLE, 1-((2-(DIETHYLAMINO)ETHOXY)METHYL)-, DIOXALATE
BENZIMIDAZOLE, 1-((2-(DIETHYLAMINO)ETHOXY)METHYL)-, DIOXALATE
Brand Name:
Vulcanchem
CAS No.:
102516-94-9
VCID:
VC0027211
InChI:
InChI=1S/C14H21N3O.2C2H2O4/c1-3-16(4-2)9-10-18-12-17-11-15-13-7-5-6-8-14(13)17;2*3-1(4)2(5)6/h5-8,11H,3-4,9-10,12H2,1-2H3;2*(H,3,4)(H,5,6)
SMILES:
CC[NH+](CC)CCOC[N+]1=CNC2=CC=CC=C21.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O
Molecular Formula:
C18H25N3O9
Molecular Weight:
427.4 g/mol
BENZIMIDAZOLE, 1-((2-(DIETHYLAMINO)ETHOXY)METHYL)-, DIOXALATE
CAS No.: 102516-94-9
Main Products
VCID: VC0027211
Molecular Formula: C18H25N3O9
Molecular Weight: 427.4 g/mol
| CAS No. | 102516-94-9 |
|---|---|
| Product Name | BENZIMIDAZOLE, 1-((2-(DIETHYLAMINO)ETHOXY)METHYL)-, DIOXALATE |
| Molecular Formula | C18H25N3O9 |
| Molecular Weight | 427.4 g/mol |
| IUPAC Name | 2-(3H-benzimidazol-1-ium-1-ylmethoxy)ethyl-diethylazanium;2-hydroxy-2-oxoacetate |
| Standard InChI | InChI=1S/C14H21N3O.2C2H2O4/c1-3-16(4-2)9-10-18-12-17-11-15-13-7-5-6-8-14(13)17;2*3-1(4)2(5)6/h5-8,11H,3-4,9-10,12H2,1-2H3;2*(H,3,4)(H,5,6) |
| Standard InChIKey | CWADDLWSLKNOHF-UHFFFAOYSA-N |
| SMILES | CC[NH+](CC)CCOC[N+]1=CNC2=CC=CC=C21.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O |
| Canonical SMILES | CC[NH+](CC)CCOC[N+]1=CNC2=CC=CC=C21.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O |
| Synonyms | BENZIMIDAZOLE, 1-((2-(DIETHYLAMINO)ETHOXY)METHYL)-, DIOXALATE |
| PubChem Compound | 59447 |
| Last Modified | Nov 11 2021 |
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